Cas no 6269-80-3 (Heptanoic acid,2-amino-2-methyl-)

Heptanoic acid,2-amino-2-methyl- structure
6269-80-3 structure
Product Name:Heptanoic acid,2-amino-2-methyl-
CAS No:6269-80-3
MF:C8H17NO2
MW:159.2260825634
CID:523056
PubChem ID:234094
Update Time:2025-04-19

Heptanoic acid,2-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid,2-amino-2-methyl-
    • 2-amino-2-methylheptanoic acid
    • 2-amino-2-methyl-heptanoic acid
    • 2-Amino-2-methyl-heptansaeure
    • AC1L5RHG
    • AC1Q5S25
    • AG-K-85801
    • AR-1D8175
    • CTK5B5658
    • DL-2-Amino-2-methylheptansaeure
    • NSC33391
    • Inchi: 1S/C8H17NO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6,9H2,1-2H3,(H,10,11)
    • InChI Key: HENXVCQQPFPENU-UHFFFAOYSA-N
    • SMILES: OC(C(C)(CCCCC)N)=O

Computed Properties

  • Exact Mass: 159.12601
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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